Cas no 16883-50-4 (Prop-2-en-1-yl 2-sulfanylpropanoate)

• Product Name: Prop-2-en-1-yl 2-sulfanylpropanoate
• CAS No: 16883-50-4
• MF: C₆H₁₀O₂S
• MW: 146.207400798798
• CID: 2619110
• PubChem ID: 548368
• Update Time: 2025-04-21

Prop-2-en-1-yl 2-sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• prop-2-enyl 2-sulfanylpropanoate
• 2-Mercaptopropionic acid allyl ester
• SCHEMBL4672425
• Allyl 2-sulfanylpropanoate #
• DTXSID80338318
• UTIYASJLWJJSCY-UHFFFAOYSA-N
• 16883-50-4
• Propionic acid, 2-mercapto-, allyl ester
• DTXCID90289403
• Allylester of 2-Mercaptopropionic acid
• Prop-2-en-1-yl 2-sulfanylpropanoate

• Inchi： 1S/C6H10O2S/c1-3-4-8-6(7)5(2)9/h3,5,9H,1,4H2,2H3
• InChI Key： UTIYASJLWJJSCY-UHFFFAOYSA-N
• SMILES： SC(C(=O)OCC=C)C

Computed Properties

• Exact Mass: 146.04015073Da
• Monoisotopic Mass: 146.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 27.3Ų